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Introduction

In the demanding field of aerospace engineering, materials are subjected to extreme
conditions, requiring a unique combination of thermal stability, mechanical strength, and light
weight. 2,2-Bis[4-(4-aminophenoxy)phenyl]propane (BAPP) has emerged as a critical monomer
in the formulation of high-performance polyimides, a class of polymers renowned for their
exceptional properties. These BAPP-based polyimides are instrumental in the development of
advanced composites and adhesives utilized in various aerospace applications, from structural
components to high-temperature coatings.[1]

This document provides detailed application notes and experimental protocols for the utilization
of BAPP in the synthesis of aerospace-grade polyimide composites. It is intended to serve as a
comprehensive resource for researchers and professionals in materials science and aerospace
engineering.

Rationale for BAPP in Aerospace Materials

The molecular structure of BAPP imparts a unique and highly desirable set of properties to the
resulting polyimide polymers. The presence of flexible ether linkages and the isopropylidene
group in the BAPP monomer enhances the solubility and processability of the polyimides
without significantly compromising their thermal stability.[2][3] This allows for the fabrication of
complex composite structures. The aromatic and imide rings in the polymer backbone
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contribute to the material's high thermal and oxidative stability, making it suitable for high-
temperature aerospace environments.[3]

Key Applications in Aerospace

BAPP-based polyimide composites are integral to the manufacturing of a variety of aerospace
components where high strength-to-weight ratio and thermal resistance are paramount.
Specific applications include:

» Structural Components: Utilized in primary and secondary aircraft structures such as
fuselage sections, wings, and tail assemblies, where weight reduction directly contributes to
fuel efficiency and increased payload capacity.[4][5][6]

» Engine Components: Employed in the fabrication of engine cowls, ducts, and nozzle flaps,
which are exposed to high temperatures and require excellent thermal stability.[7]

» High-Temperature Adhesives: BAPP-based polyimides are used to bond metallic and
composite parts in aerospace assemblies, maintaining their adhesive strength at elevated
temperatures.[8]

» Radomes and Antennae: The low dielectric constant and low dielectric loss of BAPP-derived
polymers make them ideal for applications in radomes and other electronic components
where signal integrity is crucial.[1]

Quantitative Data: Properties of BAPP-Based
Polyimides

The following tables summarize the key mechanical, thermal, and dielectric properties of
various BAPP-based polyimide systems. These values highlight the superior performance
characteristics that make these materials suitable for aerospace applications.

Table 1: Mechanical Properties of BAPP-Based Polyimide Films
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Polyimide Tensile Elongation at Flexural Flexural
System Strength (MPa) Break (%) Strength (MPa) Modulus (GPa)
BPADA-BAPP 135.3 8.3 130.0- 132.0 2.87-2.96
PMDA-BAPP - - 189.0 £ 11.7 -

a-BPDA-BAPP - - 2005+4.2 -

Data compiled from multiple sources. "BPADA" refers to 4,4'-(4,4'-
Isopropylidenediphenoxy)diphthalic anhydride, "PMDA" refers to pyromellitic dianhydride, and
"a-BPDA" refers to 2,3,3',4"-biphenyltetracarboxylic dianhydride.

Table 2: Thermal Properties of BAPP-Based Polyimides

o Glass Transition 5% Weight Loss Heat Deflection

Polyimide System

Temp. (Tg) (°C) Temp. (°C) Temp. (°C)
BPADA-BAPP 232.5-262.2 521.5-531.0 261.0 - 265.0
BTDA-BAPP-MDA ~300
TMPTA grafted

164 - 218 479.4 - 480.3
BPADA-BAPP

Data compiled from multiple sources. "BTDA" refers to 3,3',4,4'-Benzophenonetetracarboxylic
acid dianhydride, "MDA" refers to 4,4'-Diaminodiphenylmethane, and "TMPTA" refers to
trimethylolpropane tri-acrylate.

Table 3: Dielectric Properties of BAPP-Based Polyimides

Dielectric Constant (at 1

Polyimide System Dielectric Loss (at 1 MHz)
MHz)

BPADA-BAPP 2.32-295

HFBAPP Copolymer 2.78-3.21 0.00687 - 0.00962
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Data compiled from multiple sources. "HFBAPP" refers to 2,2-Bis[4-(4-aminophenoxy)phenyl]-
hexafluoropropane.

Experimental Protocols

The following protocols provide a detailed methodology for the synthesis of a BAPP-based
polyimide and the subsequent fabrication of a carbon fiber reinforced composite.

Protocol 1: Synthesis of BPADA-BAPP Polyimide

This protocol describes the two-step synthesis of a polyimide from 4,4'-(4,4'-
Isopropylidenediphenoxy)diphthalic anhydride (BPADA) and 2,2-Bis[4-(4-
aminophenoxy)phenyl]propane (BAPP).

Materials:

2,2-Bis[4-(4-aminophenoxy)phenyl]propane (BAPP)

4,4'-(4,4'-Isopropylidenediphenoxy)diphthalic anhydride (BPADA)

N-methyl-2-pyrrolidinone (NMP), anhydrous

Toluene

Nitrogen gas (high purity)

Equipment:

e Three-neck round-bottom flask

Mechanical stirrer

Dean-Stark trap with condenser

Heating mantle with temperature controller

Nitrogen inlet and outlet

Procedure:
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e Poly(amic acid) Synthesis: a. In a clean, dry three-neck round-bottom flask equipped with a
mechanical stirrer and a nitrogen inlet/outlet, dissolve a specific molar quantity of BAPP in
anhydrous NMP under a gentle stream of nitrogen. b. Once the BAPP is fully dissolved, add
an equimolar amount of BPADA to the solution in portions. c. Continue stirring the reaction
mixture at room temperature for 24 hours under a nitrogen atmosphere to form the poly(amic
acid) solution. The viscosity of the solution will increase significantly.

e Chemical Imidization: a. To the poly(amic acid) solution, add a chemical imidization agent
(e.g., a mixture of acetic anhydride and pyridine) and stir at a controlled temperature (e.qg.,
50-80°C) for a specified time (e.g., 12-24 hours).

o Thermal Imidization (Alternative to Chemical Imidization): a. Cast the poly(amic acid)
solution onto a glass plate to form a thin film. b. Place the cast film in a vacuum oven and
subject it to a staged curing cycle. A typical cycle might be:

o 80°C for 1 hour

o 150°C for 1 hour

o 200°C for 1 hour

o 250°C for 1 hour

o 300°C for 1 hour c. The final polyimide film can be carefully peeled from the glass
substrate after cooling.

Protocol 2: Fabrication of Carbon Fiber Reinforced
BAPP-Polyimide Composite

This protocol outlines the fabrication of a composite material using the synthesized BAPP-
based polyimide as the matrix and carbon fiber as the reinforcement.

Materials:

e BAPP-based poly(amic acid) solution (from Protocol 1)
o Carbon fiber fabric (plain or satin weave)

» Release film

e Breather cloth
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» Vacuum bagging film and sealant tape

Equipment:

e Lay-up mold (e.qg., flat aluminum plate)

e Vacuum pump

e Autoclave or compression molding press with heating capabilities

Procedure:

Prepreg Preparation: a. Impregnate the carbon fiber fabric with the poly(amic acid) solution.
This can be done by dip coating or by carefully spreading the solution onto the fabric. b.
Remove excess resin to achieve a desired fiber-to-resin ratio. c. Allow the solvent to partially
evaporate in a controlled environment to create a "tacky" prepreg.

Lay-up: a. Apply a release agent to the mold surface. b. Place a layer of release film over the
mold. c. Stack the prepreg plies onto the mold in a predetermined orientation to achieve the
desired mechanical properties. d. Place another layer of release film over the stacked
prepregs. e. Add a layer of breather cloth on top of the release film.

Vacuum Bagging and Curing: a. Enclose the entire assembly with a vacuum bagging film
and seal the edges with sealant tape. b. Connect the bag to a vacuum pump and draw a
vacuum to remove trapped air and volatiles. c. Place the vacuum-bagged assembly into an
autoclave or a compression molding press. d. Apply heat and pressure according to a
specific cure cycle. The cure cycle will be similar to the thermal imidization profile in Protocol
1, but the ramp rates and hold times may be adjusted based on the thickness of the
composite. e. After the cure cycle is complete, allow the composite to cool down slowly to
room temperature before releasing the pressure and vacuum.

Characterization of BAPP-Based Polyimide
Composites

A comprehensive characterization of the fabricated composites is essential to validate their

properties for aerospace applications. The following standard test methods are recommended:
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e Mechanical Testing:
o Tensile Properties: ASTM D3039
o Compressive Properties: ASTM D3410
o Flexural Properties: ASTM D790
o Shear Properties: ASTM D5379
e Thermal Analysis:

o Glass Transition Temperature (Tg): ASTM D7028 (via Dynamic Mechanical Analysis -
DMA)

o Thermal Stability: ASTM E1131 (via Thermogravimetric Analysis - TGA)
» Dielectric Properties:
o Dielectric Constant and Dissipation Factor: ASTM D150

Visualizations

The following diagrams illustrate key aspects of the application of BAPP in aerospace

materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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